(DL)-3-O-Methyldopa (Levodopa Related Compound B)

• CAS No.: 7636-26-2
• Product Name: (DL)-3-O-Methyldopa (Levodopa Related Compound B)
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• Standard InChI: InChI=1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14)
• Standard InChIKey: PFDUUKDQEHURQC-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CC(C(=O)O)N)O
• Canonical SMILES: COC1=C(C=CC(=C1)CC(C(=O)O)N)O
• Appearance: Off-White to Pale Beige Solid
• Melting Point: >213°C
• Physical Description: Solid
• Description: 3-Methoxytyrosine, also known as 3-O-methyldopa or vanilalanine, belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3-Methoxytyrosine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 3-Methoxytyrosine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. 3-Methoxytyrosine has been found to be associated with several diseases known as epilepsy, early-onset, vitamin b6-dependent and pyridoxamine 5-prime-phosphate oxidase deficiency; 3-methoxytyrosine has also been linked to the inborn metabolic disorders including aromatic l-amino acid decarboxylase deficiency.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 3-methoxydopa; 3-methoxytyrosine; 3-methoxytyrosine, (D-Tyr)-isomer; 3-methoxytyrosine, (DL-Tyr)-isomer; 3-methoxytyrosine, (L-Tyr)-isomer; 3-methoxytyrosine, (L-Tyr)-isomer, alpha-(14)C-labeled; 3-O-methyl-DOPA; 3-O-methylDOPA; 3-OMD cpd; L-3-methoxytyrosine; L-Tyrosine, 3-methoxy-
• PubChem Compound: 1670
• Last Modified: Nov 11 2021